6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that can be used to study the role of specific proteins in various biological processes.
Scientific Research Applications
6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide has potential applications in scientific research. It can be used as a small molecule inhibitor to study the role of specific proteins in various biological processes. For example, it has been used to study the role of the protein HSP90 in cancer cells.
Mechanism of Action
The mechanism of action of 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide involves the inhibition of specific proteins. It binds to the ATP-binding site of these proteins, preventing them from functioning properly. This can lead to a variety of effects, depending on the specific protein being inhibited.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound will depend on the specific protein being inhibited. For example, inhibition of HSP90 can lead to the degradation of client proteins, which can have a variety of effects on cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide in lab experiments is its specificity. It can be used to selectively inhibit specific proteins, allowing researchers to study their role in various biological processes. However, one limitation is that it may not be effective in all cell types or in vivo models.
Future Directions
There are many potential future directions for research involving 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide. One direction could be to study its effects on other proteins and biological processes. Another direction could be to develop more potent inhibitors based on this compound. Additionally, research could focus on developing new delivery methods to improve the effectiveness of this compound in vivo.
Synthesis Methods
The synthesis of 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide involves several steps. The first step is the synthesis of 4-(2-pyridinyl)-1-piperazine, which is then reacted with 3-(bromomethyl)-1-piperidine to form 3-(4-(2-pyridinyl)-1-piperazinyl)propyl-1-piperidine. This compound is then reacted with nicotinamide to form the final product.
Properties
IUPAC Name |
6-[3-[3-oxo-3-(4-pyridin-2-ylpiperazin-1-yl)propyl]piperidin-1-yl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N6O2/c24-23(31)19-7-8-21(26-16-19)29-11-3-4-18(17-29)6-9-22(30)28-14-12-27(13-15-28)20-5-1-2-10-25-20/h1-2,5,7-8,10,16,18H,3-4,6,9,11-15,17H2,(H2,24,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQTWJEUKGXKTHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=C(C=C2)C(=O)N)CCC(=O)N3CCN(CC3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.